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Compound of Interest

Compound Name: beta-Damascenone-d4

Cat. No.: B15559117

Get Quote

This technical guide provides a comprehensive overview of beta-Damascenone-d4, a

deuterated isotopologue of the potent aroma compound beta-damascenone. Designed for

researchers, scientists, and professionals in drug development and analytical chemistry, this

document details its chemical properties, applications, and the methodologies for its use,

particularly as an internal standard in quantitative analysis.

Introduction
Beta-Damascenone-d4 is the deuterium-labeled form of beta-damascenone, a C13-

norisoprenoid that significantly contributes to the characteristic aromas of various natural

products, including roses, grapes, and wine.[1] Due to its structural similarity and mass

difference from the native compound, beta-Damascenone-d4 serves as an invaluable tool in

analytical chemistry, primarily as an internal standard for accurate quantification in complex

matrices.[2][3] The deuterium labeling provides a distinct mass shift, enabling clear

differentiation between the analyte and the standard during mass spectrometric analysis.[2]

Chemical and Physical Properties
The key physical and chemical properties of beta-Damascenone-d4 and its non-deuterated

counterpart are summarized below for comparison.
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Property beta-Damascenone-d4 beta-Damascenone

CAS Number 217482-71-8[2] 23726-93-4[1]

Molecular Formula C₁₃H₁₄D₄O[2] C₁₃H₁₈O[1]

Molecular Weight 194.31 g/mol [2][3] 190.28 g/mol [4]

Appearance
Not specified in literature; likely

a solid or liquid.[5]
Pale yellow liquid[6]

Boiling Point No data available 199 °C[6]

Melting Point No data available 2 °C[6]

Storage Temperature 4°C[2] 2-8°C

Purity
Varies by manufacturer,

typically ≥95%[7]

Analytical standard grade:

≥98.0%

Biosynthesis of beta-Damascenone
Beta-damascenone is not synthesized de novo by plants but is rather a product of the

degradation of carotenoids.[1] The biosynthetic pathway begins with the formation of

carotenoids from geranylgeranyl pyrophosphate (GGPP).[8] Specifically, the C40 carotenoid,

neoxanthin, undergoes oxidative cleavage by carotenoid cleavage dioxygenases (CCDs) to

yield the C13 intermediate known as grasshopper ketone.[9] This intermediate then undergoes

a series of enzymatic and acid-catalyzed reactions to form beta-damascenone.[9]
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Biosynthesis of beta-Damascenone from Carotenoid Precursors.
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Application as an Internal Standard in Quantitative
Analysis
The primary application of beta-Damascenone-d4 is as an internal standard for the

quantification of beta-damascenone in various samples, such as wine, fruit juices, and other

food products.[2][3] The use of a stable isotope-labeled internal standard is the gold standard

for quantitative mass spectrometry as it corrects for variations in sample preparation and

instrument response.

Experimental Workflow
The general workflow for using beta-Damascenone-d4 as an internal standard in a

quantitative Gas Chromatography-Mass Spectrometry (GC-MS) analysis is depicted below.
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Workflow for quantitative analysis using beta-Damascenone-d4.
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Detailed Experimental Protocol: Quantification in Wine
This section provides a detailed methodology for the quantification of beta-damascenone in

wine using beta-Damascenone-d4 as an internal standard, based on established gas

chromatography-tandem mass spectrometry (GC-MS/MS) methods.[10]

4.2.1. Materials and Reagents

beta-Damascenone-d4 (Internal Standard)

beta-Damascenone (Analytical Standard)

Methanol (HPLC grade)

Deionized water

Solid-Phase Microextraction (SPME) fibers (e.g., DVB/CAR/PDMS)

4.2.2. Sample Preparation

Prepare a stock solution of beta-Damascenone-d4 in methanol.

Prepare a series of calibration standards by spiking known concentrations of beta-

damascenone into a model wine solution.

Add a fixed amount of the beta-Damascenone-d4 internal standard solution to each

calibration standard and wine sample.

For each sample, transfer an aliquot to a headspace vial.

Perform Headspace Solid-Phase Microextraction (HS-SPME) by exposing the fiber to the

headspace of the sample under controlled temperature and time conditions.

4.2.3. GC-MS/MS Instrumentation and Parameters

The following table outlines typical GC-MS/MS parameters for the analysis of beta-

damascenone.
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Parameter Value

Gas Chromatograph Agilent or equivalent

Column

Arylene modified 5% phenyl/95% methyl PDMS

(e.g., CP-Sil 8 CB Low Bleed/MS), 30 m x 0.25

mm x 0.25 µm[10]

Injector Splitless or SPI

Injector Temperature 250 °C

Oven Program
50 °C for 1 min, then ramp at 15 °C/min to 305

°C[10]

Carrier Gas Helium at a constant flow of 1 mL/min[10]

Mass Spectrometer Triple Quadrupole (MS/MS)

Ionization Mode Electron Ionization (EI) at 70 eV

MS/MS Transitions

beta-Damascenone: Precursor ion m/z 190,

Product ions m/z 175, 121, 69[4][10]beta-

Damascenone-d4: Precursor ion m/z 194,

Product ions specific to d4 fragmentation

4.2.4. Data Analysis and Quantification

Integrate the peak areas for the selected transitions of both beta-damascenone and beta-
Damascenone-d4.

Calculate the ratio of the peak area of beta-damascenone to the peak area of beta-
Damascenone-d4 for each calibration standard.

Construct a calibration curve by plotting the peak area ratio against the concentration of

beta-damascenone for the calibration standards.

Calculate the peak area ratio for the unknown wine samples and determine the

concentration of beta-damascenone using the calibration curve.
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Safety and Handling
Beta-Damascenone is classified as a skin irritant and may cause an allergic skin reaction.[11] It

is also considered toxic to aquatic life with long-lasting effects.[11] Standard laboratory safety

precautions should be followed when handling beta-Damascenone-d4 and its non-deuterated

form. This includes wearing appropriate personal protective equipment (PPE) such as gloves,

safety glasses, and a lab coat.[12] All handling should be performed in a well-ventilated area or

a fume hood.[13] For detailed safety information, refer to the Safety Data Sheet (SDS) provided

by the manufacturer.[11][12][13][14]

Conclusion
Beta-Damascenone-d4 is an essential analytical tool for the accurate and precise

quantification of beta-damascenone in a variety of matrices. Its use as an internal standard in

GC-MS and GC-MS/MS methods allows for the reliable determination of this potent aroma

compound, which is crucial for quality control in the food and beverage industry and for

research in flavor and fragrance chemistry. Understanding its properties and the detailed

methodologies for its application is key to achieving high-quality analytical results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15559117?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

